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Introduction

n-Pentacosane (C25H52) is a long-chain saturated hydrocarbon, an alkane with 25 carbon
atoms.[1] It is a waxy, colorless solid at room temperature and is a natural constituent of many
plant waxes, including those from coconuts, avocados, and ginkgo nuts.[1][2] As a well-defined,
high-purity long-chain alkane, n-pentacosane serves as a valuable reference standard in
analytical chemistry, particularly in gas chromatography (GC) and mass spectrometry (MS).[1]
Its hydrophobic nature also lends it to applications in the development of water-resistant
coatings and membranes.[1] Furthermore, its potential use in drug delivery systems, such as in
the formation of nanoparticles or liposomes to enhance drug solubility and controlled release, is
an area of emerging research.[1] This technical guide provides a comprehensive overview of
the core physicochemical properties of n-pentacosane, complete with experimental protocols
and data presented for ease of reference.

Physicochemical Properties

The key physicochemical properties of n-pentacosane are summarized in the tables below.
These properties are crucial for understanding its behavior in various chemical and biological
systems, informing its application in research and development.

General and Physical Properties
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Property Value Reference

Molecular Formula C25H52 [11[3]

Molecular Weight 352.68 g/mol [1][4]
White, waxy solid; colorless

Appearance . . iy [11[5][6]
solid at ambient conditions

Melting Point 53-56 °C (lit.) [LI[7103118]

N , 401.9 °C at 760 mmHg; 169-

Boiling Point ) [11[31[8]

170 °C at 0.05 mmHg (lit.)
) 0.778 g/cm3; 0.812 g/cm3 at 20

Density o [31[=1[8]1[°]

Flash Point >110 °C (>230 °F) (713151161181

Property Value Reference

Water Solubility

Practically insoluble

[1](2]

Solubility in Organic Solvents

Soluble in benzene,

chloroform, and toluene

[11(3]15]1€]

LogP (Octanol-Water Partition

Coefficient)

9.99850-13.1

[11071e]

Optical and Thermodynamic Properties
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Property Value Reference

Refractive Index 1.4380 [3B1I51[8]1[10]

1.51 x 10~® mmHg at 25 °C
Vapor Pressure [7119]
(extrapolated)

Enthalpy of Fusion 55.53 kJ/mol [4]
Standard Gibbs Free Energy
) 159.62 kJ/mol [4]
of Formation
Enthalpy of Formation at
-559.33 kJ/mol [4]

Standard Conditions (gas)

Experimental Protocols

The following are generalized, detailed methodologies for the determination of key
physicochemical properties of solid organic compounds like n-pentacosane.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature range over which the solid n-pentacosane transitions
to a liquid.

Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer, mortar
and pestle.

Procedure:

Ensure the n-pentacosane sample is dry and finely powdered using a mortar and pestle.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed
end of the tube on a hard surface.[11]

o Place the capillary tube in the heating block of the melting point apparatus.

e Heat the block at a moderate rate until the temperature is about 15-20°C below the expected
melting point of n-pentacosane.
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» Decrease the heating rate to approximately 1-2°C per minute to allow for accurate
observation.

» Record the temperature at which the first drop of liquid appears (the onset of melting).
o Record the temperature at which the entire sample has completely melted.

e The melting point is reported as the range between these two temperatures.[12]

Determination of Boiling Point at Reduced Pressure

Objective: To determine the boiling point of n-pentacosane at a reduced pressure, which is
necessary due to its high boiling point at atmospheric pressure.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, vacuum source,
manometer, heating mantle.

Procedure:

o Place a sample of n-pentacosane in the distillation flask along with boiling chips.
o Assemble the distillation apparatus, ensuring all joints are properly sealed.

e Connect the apparatus to a vacuum source and a manometer.

o Evacuate the system to the desired pressure (e.g., 0.05 mmHg).

o Begin heating the distillation flask gently with the heating mantle.

e Observe the temperature on the thermometer. The boiling point is the temperature at which
the liquid is actively boiling and the vapor is condensing on the thermometer bulb, resulting
in a stable temperature reading.[7]

» Record the stable temperature and the corresponding pressure from the manometer.

Determination of Density (Volume Displacement Method)

Objective: To determine the density of solid n-pentacosane.
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Apparatus: Analytical balance, graduated cylinder, a liquid in which n-pentacosane is insoluble

(e.g., water).

Procedure:

Weigh a sample of solid n-pentacosane using an analytical balance to determine its mass.

Fill a graduated cylinder with a known volume of the displacement liquid.

Carefully place the weighed n-pentacosane sample into the graduated cylinder, ensuring it
is fully submerged and no liquid is splashed out.

Record the new volume of the liquid in the graduated cylinder.

The volume of the n-pentacosane sample is the difference between the final and initial liquid
volumes.

Calculate the density by dividing the mass of the sample by its volume.[4][13]

Determination of Solubility

Objective: To qualitatively determine the solubility of n-pentacosane in various solvents.

Apparatus: Test tubes, spatula, various solvents (e.g., water, ethanol, benzene, chloroform).

Procedure:

Place a small, accurately measured amount of n-pentacosane (e.g., 10 mg) into a test tube.

Add a small volume of the solvent to be tested (e.g., 1 mL).

Vigorously shake the test tube for a set period (e.g., 1 minute).

Visually inspect the mixture to see if the solid has dissolved. The absence of visible solid
particles indicates solubility.[14]

If the substance appears to be soluble, gradually add more solute to determine the
approximate saturation point.
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+ Record the solubility as soluble, partially soluble, or insoluble for each solvent.

Visualizations

The following diagrams illustrate the experimental workflow for characterizing the
physicochemical properties of n-pentacosane and the logical relationships between these
properties.

Sample Preparation

Obtain n-Pentacosane Sample

:

Purification (if necessary)

cl i of Purity (e.g., GC-MS)
l i Property Delermina%n
Melting Point Determination Boiling Point Determination Density Measurement Solubility Testing Refractive Index Measurement Spectroscopic Analysis (IR, NMR)

DataAnaIysisénd Reporting

Data Compilation

:

Comparison with Literature Values

l

Technical Report Generation

Click to download full resolution via product page

Caption: Experimental workflow for physicochemical characterization.
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Interaction Properties
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Caption: Relationships between physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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